Cas no 2000105-83-7 (4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-)

• Product Name: 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-
• CAS No: 2000105-83-7
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 5302342
• Update Time: 2025-06-25

4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [(3,5-difluoropyridin-4-yl)methyl](propan-2-yl)amine
• N-[(3,5-difluoropyridin-4-yl)methyl]propan-2-amine
• 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-

• Inchi： 1S/C9H12F2N2/c1-6(2)13-3-7-8(10)4-12-5-9(7)11/h4-6,13H,3H2,1-2H3
• InChI Key： GDOLUSWLLWEOQU-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CNC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9

Additional information on 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-

4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- (CAS No. 2000105-83-7): A Comprehensive Overview

4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-, identified by its CAS number 2000105-83-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features and biological activities, making it a valuable candidate for further investigation and potential applications in drug discovery.

The molecular structure of 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- consists of a pyridine core substituted with fluorine atoms at the 3 and 5 positions, and an N-(1-methylethyl) amine group at the 4-position. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance the metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical compounds. The N-(1-methylethyl) group introduces steric hindrance and may influence the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated pyridines due to their versatile applications in medicinal chemistry. These compounds have been explored as intermediates in the synthesis of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern of 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- makes it an intriguing subject for further study.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The pyridine ring is a common pharmacophore in many drugs, and modifications to this core structure can lead to novel compounds with improved efficacy and reduced side effects. The fluorine atoms at the 3 and 5 positions may enhance the compound's interactions with biological targets by increasing its lipophilicity and binding affinity.

The N-(1-methylethyl) group adds another layer of complexity to the molecule's interactions. This group can influence both the electronic properties of the pyridine ring and the overall solubility of the compound. By tuning these structural features, researchers can fine-tune the biological activity of 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- to target specific diseases or conditions.

Recent studies have begun to explore the biological activity of fluorinated pyridines like 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-. For instance, some research suggests that these compounds may have potent effects on enzymes and receptors involved in cancer progression. The fluorine atoms are believed to play a crucial role in stabilizing the transition states of enzymatic reactions, thereby enhancing the compound's inhibitory activity.

In addition to their potential as enzyme inhibitors, fluorinated pyridines have also been investigated for their antimicrobial properties. The unique structural features of these compounds can disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to their killing or inhibition. This makes them promising candidates for developing new antibiotics or antiseptics.

The synthesis of 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- presents several challenges due to its complex substitution pattern. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing these intricate structures.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling studies can predict how 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)- interacts with biological targets at the atomic level. This information can guide the design of more effective derivatives and help optimize their pharmacological properties.

In conclusion, 4-Pyridinemethanamine, 3,5-difluoro-N-(1-methylethyl)-, CAS No. 2000105-83-7, is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its biological activity and synthetic possibilities, this compound is likely to play an increasingly important role in drug discovery and development.